1,3-dimethyl-8-morpholino-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1,3-dimethyl-8-morpholin-4-yl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione
• InChI: InChI=1S/C17H21N7O3S/c1-21-13-12(14(25)22(2)17(21)26)24(8-11-28-15-18-4-3-5-19-15)16(20-13)23-6-9-27-10-7-23/h3-5H,6-11H2,1-2H3
• InChI Key: YXMSZJUAGFKIHV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCOCC3)CCSC4=NC=CC=N4
• Molecular Formula: C17H21N7O3S
• Molecular Weight: 403.5 g/mol

Description

1,3-dimethyl-8-morpholino-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H21N7O3S and its molecular weight is 403.46. The purity is usually 95%.
BenchChem offers high-quality 1,3-dimethyl-8-morpholino-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-dimethyl-8-morpholino-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Design and Photophysical Properties

• pH-Sensing Application of Pyrimidine-Phthalimide Derivatives : Research on pyrimidine-phthalimide derivatives, acting as donor-π-acceptor compounds, demonstrated potential in developing novel colorimetric pH sensors and logic gates. These compounds exhibit solid-state fluorescence emission and positive solvatochromism, highlighting their utility in photophysical applications (Han Yan et al., 2017).

Synthesis and Chemical Reactions

• Synthesis of Pyrimidinyl Purine Diones : A facile synthesis of novel pyrimidinyl purine diones has been reported, showcasing the methodological advancements in synthesizing complex organic compounds. This highlights the chemical versatility and potential applications of these compounds in various research fields (V. S. Yadava et al., 2010).

Optical and Nonlinear Optical Properties

• Optical and Nonlinear Optical (NLO) Applications : A study on 1,8-naphthalimide derivatives, designed for standard-red organic light-emitting device applications, revealed the potential of similar compounds in optical and NLO device fabrications. This research underscores the significant role these compounds can play in developing new materials for optoelectronic applications (Shuai Luo et al., 2015).

Computational Analysis for Drug Discovery

• Computational Study on Pyrimidine-Based Bis-Uracil Derivatives : An experimental and computational study on pyrimidine-based bis-uracil derivatives for potential drug discovery applications. This study highlights the utility of computational tools in predicting the drug-like properties of novel compounds, thereby facilitating the drug discovery process (B. Mohan et al., 2020).